Onosmin B
Overview
Description
Onosmin B is a benzoate ester obtained by the fromal condensation of the carboxy group of onosmin A with methanol. Isolated from Onosma hispida, it exhibits inhibitory activity against lipoxygenase. It has a role as a metabolite and a lipoxygenase inhibitor. It is a secondary amino compound and a benzoate ester. It derives from an onosmin A.
Scientific Research Applications
Lipoxygenase Inhibition
Onosmin B, identified from Onosma hispida, is a notable lipoxygenase inhibitor. Lipoxygenase enzymes are involved in various inflammatory and allergic processes, suggesting potential therapeutic applications of Onosmin B in these areas. It inhibits lipoxygenase in a concentration-dependent manner, indicating its potential for treating conditions associated with lipoxygenase activity (Ahmad et al., 2005).
Ethnopharmacological Role
Onosmin B is part of the genus Onosma L., which has a rich ethnopharmacological history. The Onosma genus, including Onosmin B, has been traditionally used for treating ailments like bronchitis, abdominal pain, and urinary calculi. The diverse phytochemicals in this genus, like Onosmin B, contribute to these traditional medicinal applications (Kumar et al., 2013).
Anticancer Potential
The Onosma genus, which includes Onosmin B, is being researched for its anticancer properties. While specific studies on Onosmin B are limited, the genus's bioactive constituents like naphthazarins and onosmins (including Onosmin B) have shown promise in cancer research. These compounds' mechanisms and efficacy in cancer treatment are areas of ongoing study (Kumar et al., 2022).
Hepatoprotective Effects
Onosmin B, along with other compounds from Onosma bracteata, has shown hepatoprotective effects. In a study focusing on Onosma bracteata, which contains Onosmin B, the compounds demonstrated potential in ameliorating hepatic damage in rats. This suggests a potential application of Onosmin B in protecting the liver from various forms of damage (Kumar et al., 2020).
properties
Product Name |
Onosmin B |
|---|---|
Molecular Formula |
C16H17NO2 |
Molecular Weight |
255.31 g/mol |
IUPAC Name |
methyl 2-[(4-methylphenyl)methylamino]benzoate |
InChI |
InChI=1S/C16H17NO2/c1-12-7-9-13(10-8-12)11-17-15-6-4-3-5-14(15)16(18)19-2/h3-10,17H,11H2,1-2H3 |
InChI Key |
YBTJTIATNGZKEJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC2=CC=CC=C2C(=O)OC |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=CC=CC=C2C(=O)OC |
synonyms |
methyl 2-((4-methylbenzyl)amino)benzoate onosmin B |
Origin of Product |
United States |
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